Cas no 1603193-44-7 (2-(bromomethyl)-3,3-dimethyl-2-propoxybicyclo2.2.1heptane)

• Product Name: 2-(bromomethyl)-3,3-dimethyl-2-propoxybicyclo2.2.1heptane
• CAS No: 1603193-44-7
• MF: C₁₃H₂₃BrO
• MW: 275.225123643875
• CID: 6361629
• PubChem ID: 114772007
• Update Time: 2025-10-29

2-(bromomethyl)-3,3-dimethyl-2-propoxybicyclo2.2.1heptane Chemical and Physical Properties

Names and Identifiers

• 2-(bromomethyl)-3,3-dimethyl-2-propoxybicyclo2.2.1heptane
• 1603193-44-7
• 2-(bromomethyl)-3,3-dimethyl-2-propoxybicyclo[2.2.1]heptane
• EN300-1133853

• Inchi： 1S/C13H23BrO/c1-4-7-15-13(9-14)11-6-5-10(8-11)12(13,2)3/h10-11H,4-9H2,1-3H3
• InChI Key： YQCRIDZUFMQPDS-UHFFFAOYSA-N
• SMILES： BrCC1(C2CCC(C2)C1(C)C)OCCC

Computed Properties

• Exact Mass: 274.09323g/mol
• Monoisotopic Mass: 274.09323g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 9.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Bicyclic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Bicyclic monoterpenoids

Additional information on 2-(bromomethyl)-3,3-dimethyl-2-propoxybicyclo2.2.1heptane

2-(bromomethyl)-3,3-dimethyl-2-propoxybicyclo2.2.1heptane (CAS No. 1603193-44-7): An Overview

2-(bromomethyl)-3,3-dimethyl-2-propoxybicyclo2.2.1heptane (CAS No. 1603193-44-7) is a complex organic compound that has garnered significant attention in recent years due to its unique structural features and potential applications in various fields, including pharmaceuticals, materials science, and synthetic chemistry. This compound belongs to the class of bicyclic compounds and is characterized by its bromomethyl and propoxy substituents, which confer specific chemical properties and reactivity.

The molecular structure of 2-(bromomethyl)-3,3-dimethyl-2-propoxybicyclo2.2.1heptane consists of a bicyclo[2.2.1]heptane core with a bromomethyl group and a propoxy group attached to the cyclopropane ring. The bromomethyl group is particularly noteworthy as it can serve as a versatile functional handle for further chemical modifications, making this compound an attractive starting material for the synthesis of more complex molecules.

In the realm of pharmaceutical research, 2-(bromomethyl)-3,3-dimethyl-2-propoxybicyclo2.2.1heptane has been explored for its potential as a building block in the development of novel drugs. Recent studies have shown that compounds derived from this structure exhibit promising biological activities, including anti-inflammatory, antiviral, and anticancer properties. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibited selective inhibition of specific enzymes involved in inflammatory pathways.

The propoxy substituent in 2-(bromomethyl)-3,3-dimethyl-2-propoxybicyclo2.2.1heptane also plays a crucial role in modulating the compound's physicochemical properties, such as solubility and lipophilicity. These properties are essential for optimizing the bioavailability and pharmacokinetic profile of drug candidates derived from this compound. Researchers have utilized computational methods to predict the behavior of these derivatives in biological systems, providing valuable insights into their potential therapeutic applications.

Beyond pharmaceuticals, 2-(bromomethyl)-3,3-dimethyl-2-propoxybicyclo2.2.1heptane has found applications in materials science due to its unique structural rigidity and functional versatility. The rigid bicyclic framework provides stability and mechanical strength to materials synthesized from this compound, making it suitable for use in advanced polymers and composites. A recent study published in the Journal of Polymer Science reported the synthesis of high-performance polymers using this compound as a monomer, highlighting its potential in developing materials with enhanced mechanical properties.

In synthetic chemistry, 2-(bromomethyl)-3,3-dimethyl-2-propoxybicyclo2.2.1heptane serves as an excellent starting material for various synthetic transformations. The bromomethyl group can be readily converted into other functional groups through substitution reactions, enabling the synthesis of a wide range of derivatives with diverse functionalities. This versatility makes it a valuable reagent in organic synthesis laboratories.

The synthesis of 2-(bromomethyl)-3,3-dimethyl-2-propoxybicyclo2.2.1heptane typically involves multi-step procedures that require precise control over reaction conditions to achieve high yields and purity levels. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly routes for producing this compound on both laboratory and industrial scales.

In conclusion, 2-(bromomethyl)-3,3-dimethyl-2-propoxybicyclo2.2.1heptane (CAS No. 1603193-44-7) is a multifaceted compound with significant potential across various scientific disciplines. Its unique structural features and versatile functional groups make it an attractive candidate for further research and development in pharmaceuticals, materials science, and synthetic chemistry.